Cas no 1251543-22-2 (3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide)

• Product Name: 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide
• CAS No: 1251543-22-2
• MF: C₁₅H₁₈N₂O₄S₂
• MW: 354.444421291351
• CID: 5394218
• PubChem ID: 49658157
• Update Time: 2025-10-29

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)-N-methylthiophene-2-carboxamide
• 3-{[(4-ethoxyphenyl)(methyl)amino]sulfonyl}-N-methylthiophene-2-carboxamide
• 3-[(4-ethoxyphenyl)-methylsulfamoyl]-N-methylthiophene-2-carboxamide
• AKOS021630031
• VU0620890-1
• 1251543-22-2
• 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide
• F3406-0161

• Inchi： 1S/C15H18N2O4S2/c1-4-21-12-7-5-11(6-8-12)17(3)23(19,20)13-9-10-22-14(13)15(18)16-2/h5-10H,4H2,1-3H3,(H,16,18)
• InChI Key： QBCMNORHCAOIAC-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(NC)=O)(N(C)C1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 354.07079941g/mol
• Monoisotopic Mass: 354.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide

3-[(4-Ethoxyphenyl)(Methyl)sulfamoyl]-N-Methylthiophene-2-carboxamide (CAS No. 1251543-22-2): A Comprehensive Overview

3-[(4-Ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide (CAS No. 1251543-22-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a thiophene ring, an ethoxyphenyl group, and a sulfamoyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiophene ring is a five-membered heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its favorable pharmacokinetic properties and ability to modulate various biological targets. The presence of the ethoxyphenyl group in the structure of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide adds lipophilicity and can influence the compound's ability to cross biological membranes, enhancing its bioavailability.

The sulfamoyl moiety is another key functional group in this compound. Sulfamoyl groups are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable in the design of inhibitors and modulators of enzymes and receptors. In the context of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide, the sulfamoyl group may play a crucial role in its pharmacological activity by facilitating specific interactions with target proteins.

The methyl groups present in the structure also contribute to the overall stability and solubility of the compound. Methyl groups are often used in drug design to improve metabolic stability and reduce toxicity, making them an important consideration in the development of new pharmaceuticals.

Recent studies have explored the potential therapeutic applications of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl)-N-methylthiophene-2-carboxamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against cyclooxygenase (COX), an enzyme that plays a central role in the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 3-[(4-ethoxyphenyl)(methyl)sulfamoyl)-N-methylthiophene-2-carboxamide has also shown promise as an antitumor agent. Research conducted at a leading cancer research institute demonstrated that this compound selectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis.

The pharmacokinetic profile of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl)-N-methylthiophene-2-carboxamide has been extensively studied to understand its behavior in vivo. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of 3-[(4-ethoxyphenyl)(methyl)sulfamoyl)-N-methylthiophene-2-carboxamide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing positive outcomes. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

In conclusion, 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-methylthiophene-2-carboxamide (CAS No. 1251543-22-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.